1-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)-3-(2-methoxyethyl)urea

• IUPAC Name: 1-[2-(5-fluoro-1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)ethyl]-3-(2-methoxyethyl)urea
• InChI: InChI=1S/C13H19FN4O4S/c1-17-11-4-3-10(14)9-12(11)18(23(17,20)21)7-5-15-13(19)16-6-8-22-2/h3-4,9H,5-8H2,1-2H3,(H2,15,16,19)
• InChI Key: POIBIRAGOXLOAP-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)F)N(S1(=O)=O)CCNC(=O)NCCOC
• Molecular Formula: C13H19FN4O4S
• Molecular Weight: 346.38 g/mol

Description

1-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)-3-(2-methoxyethyl)urea is a useful research compound. Its molecular formula is C13H19FN4O4S and its molecular weight is 346.38. The purity is usually 95%.
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Scientific Research Applications

Microwave-Promoted Synthesis

The compound has been involved in the microwave-promoted synthesis of fused and non-fused 1,2,4-triazole derivatives. These derivatives showed promising antimicrobial, anti-lipase, and antiurease activities, indicating the compound's utility in creating biologically active molecules (Özil et al., 2015).

Synthesis and Plant Growth Regulation

Novel derivatives of the compound have been synthesized, showing significant activity as plant growth regulators. This indicates its potential application in agricultural science and plant biology (Song Xin-jian et al., 2006).

Antibacterial Agent Synthesis

Compounds containing pharmacophores similar to the compound have been synthesized and tested for their antibacterial activities. These compounds exhibited promising activity, highlighting the compound's relevance in developing new antibacterial agents (Holla et al., 2003).

Anthelmintic Agent Synthesis

Derivatives of the compound have been synthesized and evaluated for their anthelmintic activity. The modifications in the heterocyclic ring of the parent compound showed promising prospects in anthelmintic agent development (Sarkar et al., 2013).

Fungicidal Activity

Structural analysis and synthesis of the compound have led to the development of molecules with excellent fungicidal activities against various pathogens, indicating its potential use in combating fungal diseases (Song et al., 2008).